Cas no 1308610-67-4 (2-Amino-1-(4-chloro-3-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-1-(4-chloro-3-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• CAS No: 1308610-67-4
• MF: C₁₃H₁₁ClFN₃
• MW: 263.697944879532
• CID: 1084898
• PubChem ID: 60977732
• Update Time: 2025-04-20

2-Amino-1-(4-chloro-3-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-chloro-3-fluorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 1308610-67-4

• Inchi： 1S/C13H11ClFN3/c1-7-8(2)18(13(17)10(7)6-16)9-3-4-11(14)12(15)5-9/h3-5H,17H2,1-2H3
• InChI Key： WJNCDJUEPZKFMZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)N1C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 263.0625532g/mol
• Monoisotopic Mass: 263.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.7Ų